![molecular formula C13H19NO2 B215711 N-(1-methoxypropan-2-yl)-3-phenylpropanamide](/img/structure/B215711.png)
N-(1-methoxypropan-2-yl)-3-phenylpropanamide
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Overview
Description
N-(1-methoxypropan-2-yl)-3-phenylpropanamide, commonly known as Fenoprofen, is a nonsteroidal anti-inflammatory drug (NSAID). The compound is widely used for its analgesic, antipyretic, and anti-inflammatory properties. Fenoprofen is a derivative of propionic acid and belongs to the class of propionic acid derivatives. The compound is synthesized through a multi-step process, which involves the reaction of propionic acid with various reagents.
Mechanism of Action
Fenoprofen works by inhibiting the production of prostaglandins, which are responsible for inflammation and pain. The compound inhibits the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Fenoprofen inhibits both COX-1 and COX-2 enzymes, which are responsible for the production of different types of prostaglandins.
Biochemical and Physiological Effects:
Fenoprofen has various biochemical and physiological effects. The compound reduces inflammation, pain, and fever by inhibiting the production of prostaglandins. Fenoprofen also reduces platelet aggregation, which can reduce the risk of blood clots. The compound can cause gastrointestinal side effects such as stomach ulcers, bleeding, and perforation.
Advantages and Limitations for Lab Experiments
Fenoprofen has various advantages and limitations for lab experiments. The compound is readily available and relatively inexpensive. Fenoprofen is also stable under normal laboratory conditions. However, Fenoprofen has limited solubility in water, which can make it difficult to use in certain experiments. In addition, Fenoprofen can cause gastrointestinal side effects, which can limit its use in certain experiments.
Future Directions
There are various future directions for the study of Fenoprofen. One direction is the development of new formulations of Fenoprofen that can improve its solubility in water. Another direction is the study of the effects of Fenoprofen on different types of prostaglandins. In addition, the study of the side effects of Fenoprofen and the development of new compounds with fewer side effects is another future direction. Finally, the study of the effects of Fenoprofen on different types of cancer cells is another future direction.
Synthesis Methods
Fenoprofen is synthesized through a multi-step process, which involves the reaction of propionic acid with various reagents. The first step involves the reaction of propionic acid with thionyl chloride to produce propionyl chloride. The propionyl chloride is then reacted with phenylmagnesium bromide to produce 3-phenylpropanoic acid. The 3-phenylpropanoic acid is then reacted with 2-methoxypropanol to produce N-(1-methoxypropan-2-yl)-3-phenylpropanamide.
Scientific Research Applications
Fenoprofen has been extensively studied for its anti-inflammatory and analgesic properties. The compound has been shown to inhibit the production of prostaglandins, which are responsible for inflammation and pain. Fenoprofen has been used to treat various conditions such as osteoarthritis, rheumatoid arthritis, and menstrual cramps. In addition, Fenoprofen has been used to reduce fever and pain associated with various conditions.
properties
Molecular Formula |
C13H19NO2 |
---|---|
Molecular Weight |
221.29 g/mol |
IUPAC Name |
N-(1-methoxypropan-2-yl)-3-phenylpropanamide |
InChI |
InChI=1S/C13H19NO2/c1-11(10-16-2)14-13(15)9-8-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,14,15) |
InChI Key |
CVEQKIDOFCRWNR-UHFFFAOYSA-N |
SMILES |
CC(COC)NC(=O)CCC1=CC=CC=C1 |
Canonical SMILES |
CC(COC)NC(=O)CCC1=CC=CC=C1 |
Origin of Product |
United States |
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